Cas no 115918-60-0 (L-Serine 7-Amido-4-methylcoumarin Hydrochloride)

• Product Name: L-Serine 7-Amido-4-methylcoumarin Hydrochloride
• CAS No: 115918-60-0
• MF: C₁₃H₁₅ClN₂O₄
• MW: 298.722202539444
• CID: 213042
• PubChem ID: 2733766
• Update Time: 2025-05-24

L-Serine 7-Amido-4-methylcoumarin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, monohydrochloride,(2S)- (9CI)
• H-L-Ser-AMC*HCl
• L-SERINE 7-AMIDO-4- METHYLCOUMARIN HCL
• L-Serine 7-Amido-4-Methylcoumarin Hydrochloride
• L-Serine-7-amido-4-methylcoumarin hydrochloride hydrate
• NULL
• Propanamide,2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, monohydrochloride,(2S)...
• H-SER-AMC HCL
• L-Serine-7-amido-4-methylcoumarin hydrochloride
• l-serine-7-amido-4-methylcoumarinHClhydrate
• SERINE-AMC HCL
• L-Serine-7-amido-4-methylcoumarin hydrochloride hydrate,98%
• L-SERINE-7-AMIDO-4-METHYLCOUMARIN HYDROCHLORIDE HYDRATE 98%
• Propanamide,2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-,monohydrochloride,(2S)-(9ci)
• H-Ser-AMC.HCl
• (S)-2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide hydrochloride
• (2S)-2-amino-3-hydroxy-N-(4-methyl-2-oxochromen-7-yl)propanamide;hydrochloride
• 115918-60-0
• S-2700
• L-Serine 7-Amido-4-methylcoumarin Hydrochloride

• Inchi： 1S/C13H14N2O4.ClH/c1-7-4-12(17)19-11-5-8(2-3-9(7)11)15-13(18)10(14)6-16;/h2-5,10,16H,6,14H2,1H3,(H,15,18);1H/t10-;/m0./s1
• InChI Key： RUMJTWWLPLESCZ-PPHPATTJSA-N
• SMILES： Cl.O1C(C=C(C)C2C=CC(=CC1=2)NC([C@H](CO)N)=O)=O

Computed Properties

• Exact Mass: 298.07200
• Monoisotopic Mass: 263.103182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Not available
• Melting Point: 282-284 °C
• Boiling Point: 593.1 °C at 760 mmHg
• Flash Point: 312.5 °C
• PSA: 105.56000
• LogP: 1.93480
• Solubility: Not available

L-Serine 7-Amido-4-methylcoumarin Hydrochloride Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Serine 7-Amido-4-methylcoumarin Hydrochloride

L-Serine 7-Amido-4-methylcoumarin Hydrochloride: A Comprehensive Overview

L-Serine 7-Amido-4-methylcoumarin Hydrochloride, also known by its CAS number 115918-60-0, is a compound of significant interest in the fields of chemistry and pharmacology. This compound is a derivative of L-serine, a naturally occurring amino acid, and 7-amido-4-methylcoumarin, a fluorescent dye. The hydrochloride form indicates that it is the salt of the compound with hydrochloric acid. This combination makes it a versatile molecule with potential applications in various scientific and industrial domains.

The structure of L-Serine 7-Amido-4-methylcoumarin Hydrochloride is characterized by the presence of an amide bond between the serine moiety and the coumarin derivative. The coumarin ring, which is a benzopyrone structure, contributes to the compound's fluorescent properties. The methylation at position 4 of the coumarin ring enhances its stability and fluorescence intensity, making it an attractive candidate for use in fluorescence-based assays and imaging techniques.

Recent studies have highlighted the potential of L-Serine 7-Amido-4-methylcoumarin Hydrochloride in bioanalytical chemistry. Researchers have explored its use as a fluorescent probe for detecting specific biomolecules, such as enzymes or nucleic acids, in complex biological samples. The compound's ability to fluoresce upon binding to certain targets makes it a valuable tool in diagnostic assays and drug discovery processes.

In addition to its analytical applications, L-Serine 7-Amido-4-methylcoumarin Hydrochloride has shown promise in therapeutic research. Its structure allows for potential modification to target specific diseases or pathways. For instance, studies have investigated its role as a carrier for drug delivery systems, where its fluorescent properties can be used to track drug distribution and efficacy in real-time.

The synthesis of L-Serine 7-Amido-4-methylcoumarin Hydrochloride involves a multi-step process that includes nucleophilic substitution and condensation reactions. The optimization of these steps is crucial to ensure high yield and purity of the final product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and commercial applications.

From an environmental standpoint, the biodegradability and toxicity profiles of L-Serine 7-Amido-4-methylcoumarin Hydrochloride are areas of growing interest. As its applications expand into biomedical fields, understanding its impact on ecosystems and human health becomes increasingly important. Preliminary studies suggest that the compound exhibits low toxicity under standard experimental conditions, but further research is needed to confirm its safety for long-term use.

In conclusion, L-Serine 7-Amido-4-methylcoumarin Hydrochloride represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique properties make it a valuable asset in both research and industrial settings. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovations.